Cas no 99520-78-2 (Eucalyptosin A)

• Product Name: Eucalyptosin A
• CAS No: 99520-78-2
• MF: C₂₀H₂₇NO₁₁
• MW: 457.428487062454
• CID: 4733893
• PubChem ID: 123133484
• Update Time: 2024-03-01

Eucalyptosin A Chemical and Physical Properties

Names and Identifiers

• 3J363KK66E
• Eucalyptosin A
• Benzeneacetonitrile, alpha-((2-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-
• alpha-((2-o-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)benzeneacetonitrile, (R)-
• Benzeneacetonitrile, alpha-((2-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (alphaR)-
• (2R)-2-((2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl)oxy-2-phenyl-acetonit
• CHEBI:178160
• 2-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-phenylacetonitrile
• Mandelonitrile sophoroside
• DTXSID101145422
• 99520-78-2
• BENZENEACETONITRILE, .ALPHA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (R)-
• BENZENEACETONITRILE, .ALPHA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (.ALPHA.R)-
• (alphaR)-alpha-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]benzeneacetonitrile
• UNII-3J363KK66E
• (2R)-2-((2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl)oxy-2-phenyl-acetonitrile

• Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)29-20-18(16(27)14(25)12(8-23)31-20)32-19-17(28)15(26)13(24)11(7-22)30-19/h1-5,10-20,22-28H,7-8H2/t10-,11+,12+,13+,14+,15-,16-,17+,18+,19-,20+/m0/s1
• InChI Key： YGHHWSRCTPQFFC-YSCNKMLASA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](O[C@@H](C#N)C2C=CC=CC=2)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 457.15841068g/mol
• Monoisotopic Mass: 457.15841068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• XLogP3: -2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides